Cas no 114152-21-5 (2,3,6-Trifluorophenylacetonitrile)

• Product Name: 2,3,6-Trifluorophenylacetonitrile
• CAS No: 114152-21-5
• MF: C₈H₄F₃N
• MW: 171.119272232056
• MDL: MFCD00061219
• CID: 136279
• PubChem ID: 2777956
• Update Time: 2025-04-19

2,3,6-Trifluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,6-Trifluorophenyl)acetonitrile
• 2,3,6-TRIFLUOROPHENYLACETONITRILE
• Benzeneacetonitrile,2,3,6-trifluoro-
• 2,3,6-TRIFLUOROBENZYL CYANIDE
• 2,3,6-trifluorobenzeneacetonitrile
• 2,3,6-Trifluorophenylacetonticonitrile
• 2,3,6-Trifluorophenylacetonitrile97%
• 2,3,6-Trifluorophenylacetonitrile 97%
• PQIFHBOOYBTJLD-UHFFFAOYSA-
• A803142
• FT-0609487
• AS-30438
• 114152-21-5
• EN300-1840428
• MFCD00061219
• AM62533
• (2,3,6-Trifluorophenyl)acetonitrile, AldrichCPR
• InChI=1/C8H4F3N/c9-6-1-2-7(10)8(11)5(6)3-4-12/h1-2H,3H2
• SCHEMBL7104591
• CS-0160021
• DTXSID10380729
• Benzeneacetonitrile, 2,3,6-trifluoro-
• AKOS006230404
• 2,3,6-TRIFLUORO-BENZENEACETONITRILE
• PQIFHBOOYBTJLD-UHFFFAOYSA-N
• AC-28707
• 2,3,6-Trifluorophenylacetonitrile

• MDL： MFCD00061219
• Inchi： 1S/C8H4F3N/c9-6-1-2-7(10)8(11)5(6)3-4-12/h1-2H,3H2
• InChI Key： PQIFHBOOYBTJLD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CC#N)F)F

Computed Properties

• Exact Mass: 171.03000
• Monoisotopic Mass: 171.02958362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 80-85 ºC (5 Torr)
• Flash Point: 80.3±25.9 ºC,
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 23.79000
• LogP: 2.16998

2,3,6-Trifluorophenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：TOXIC
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides